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Compound of Interest

Compound Name: 4,5-Dichloro-1-methylimidazole

Cat. No.: B072708

An In-depth Technical Guide on the Physical Properties of 4,5-Dichloro-1-methylimidazole

Introduction

4,5-Dichloro-1-methylimidazole is a halogenated heterocyclic organic compound. It serves as
a key intermediate in the synthesis of various other chemical compounds.[1] Its chemical
structure, characterized by a methyl-substituted imidazole ring with two chlorine atoms, dictates
its physical and chemical properties. This guide provides a comprehensive overview of its
physical characteristics, with a focus on its melting point and other key quantitative data
relevant to researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

The physical properties of 4,5-Dichloro-1-methylimidazole are summarized in the table
below. These properties are crucial for its handling, storage, and application in experimental
settings.
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Property Value

Melting Point 53°C to 55°C[1][2]
Boiling Point 286.8°C at 760 mmHg|[2]
Flash Point 127.2°C[2]

Molecular Formula C4HACI2N2[1][2]
Molecular Weight 150.99 g/mol [1]
Refractive Index 1.595[2]

Solubility Soluble in water[1]
Purity 97% - 98%][1][2]

CAS Number 1192-53-6[1][2]

Experimental Protocols for Property Determination

While specific, detailed experimental protocols for the determination of the physical properties
of 4,5-Dichloro-1-methylimidazole are not extensively published in the provided search
results, the values cited are typically determined using standard, well-established laboratory
techniques. A general overview of these methodologies is provided below.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a crystalline solid like 4,5-Dichloro-1-methylimidazole, this is typically a sharp range.

e Methodology: A common method is using a melting point apparatus. A small amount of the
powdered sample is packed into a capillary tube, which is then placed in the apparatus. The
sample is heated at a controlled rate, and the temperature range from the first appearance of
liquid to the complete melting of the solid is recorded.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid and the liquid changes into a vapor.
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» Methodology: The boiling point is typically measured at a specific atmospheric pressure
(e.g., 760 mmHg). A common laboratory method involves heating the liquid in a flask
connected to a condenser. A thermometer is placed so that the bulb is just above the surface
of the liquid to measure the temperature of the vapor that is in equilibrium with the boiling
liquid.

Flash Point Determination

The flash point of a volatile material is the lowest temperature at which its vapors will ignite if
given an ignition source.

o Methodology: This is determined using either an open-cup or closed-cup apparatus. A
sample is heated, and an ignition source is periodically passed over the surface of the liquid.
The temperature at which a brief flash is observed is recorded as the flash point.

Solubility Assessment

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

o Methodology: A simple qualitative assessment involves adding a small amount of the solute
(4,5-Dichloro-1-methylimidazole) to a known volume of the solvent (water) at a specific
temperature. The mixture is agitated, and the degree to which the solute dissolves is
observed. Quantitative measurements would involve determining the mass of solute that can
dissolve in a specific volume of solvent to create a saturated solution.

Logical Workflow for Compound Characterization

The following diagram illustrates a general logical workflow for the synthesis and
characterization of a chemical compound like 4,5-Dichloro-1-methylimidazole.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b072708?utm_src=pdf-body
https://www.benchchem.com/product/b072708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Synthesis

Starting Materials

Chemical Reaction

Crude Product

Purification

Purification
(e.g., Recrystallization,
Chromatography)

(p
C

Characterization

>

ure Compoundj

Physical Property
Measurement
(Melting Point, etc.)

Structural Analysis
(NMR, IR, Mass Spec)

Purity Analysis
(HPLC, GC)

Final Characterized
Compound

Click to download full resolution via product page

Caption: A logical workflow for the synthesis and characterization of a chemical compound.
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Safety and Handling

4,5-Dichloro-1-methylimidazole is indicated to cause skin and serious eye irritation, and may
cause respiratory irritation.[1] Therefore, appropriate personal protective equipment, including
gloves, eye protection, and a dust mask, should be used when handling this chemical. It should
be stored away from oxidizing agents in a tightly closed container in a cool, dry, and well-
ventilated area.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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